Cas no 1166756-82-6 (Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate)

• Product Name: Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate
• CAS No: 1166756-82-6
• MF: C₁₃H₁₄N₂O₃
• MW: 246.261863231659
• MDL: MFCD12198878
• CID: 1056146
• PubChem ID: 53429644
• Update Time: 2025-04-20

Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-yl)benzoate
• 4-[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]Benzoic acid methyl ester
• 7052AJ
• SY005727
• AB1000562
• A893542
• methyl 4-[5-(propan-2-yl)-1,2,4-oxadiazol-3-yl]benzoate
• methyl 4-(5-propan-2-yl-1,2,4-oxadiazol-3-yl)benzoate
• DB-014679
• Methyl4-(5-Isopropyl-1,2,4-oxadiazol-3-yl)benzoate
• MFCD12198878
• CS-0207706
• Benzoic acid, 4-[5-(1-methylethyl)-1,2,4-oxadiazol-3-yl]-, methyl ester
• AS-72778
• AC3059
• AKOS015950567
• 1166756-82-6
• XH1244
• Methyl 4-(5-isopropyl-1,2,4-oxadiazol-3-YL)benzoate

• MDL： MFCD12198878
• Inchi： 1S/C13H14N2O3/c1-8(2)12-14-11(15-18-12)9-4-6-10(7-5-9)13(16)17-3/h4-8H,1-3H3
• InChI Key： DHQLCHGFDBAXBP-UHFFFAOYSA-N
• SMILES： O1C(C(C)C)=NC(C2C=CC(C(=O)OC)=CC=2)=N1

Computed Properties

• Exact Mass: 246.10000
• Monoisotopic Mass: 246.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 2.8

Experimental Properties

• PSA: 65.22000
• LogP: 2.64660